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Introduction:

Within the intricate world of marine natural products, the phlorotannins stand out as a class of

polyphenolic compounds exclusive to brown algae (Phaeophyceae).[1][2] These complex

polymers of phloroglucinol (1,3,5-trihydroxybenzene) exhibit a remarkable structural diversity

and a wide array of biological activities, making them a focal point for research in

pharmacology and drug development.[1][2] Among the various subclasses of phlorotannins, the

eckols, characterized by a dibenzo-p-dioxin linkage, are of particular interest due to their potent

antioxidant and anti-inflammatory properties. This guide provides an in-depth technical

overview of the chemical structure of 7-Phloroeckol, a prominent member of the eckol family.

We will delve into its structural elucidation, spectroscopic signature, natural isolation, and

biosynthetic origins, offering a valuable resource for researchers and professionals in the field.

The Molecular Blueprint of 7-Phloroeckol
7-Phloroeckol is a tetrameric phlorotannin, meaning it is composed of four phloroglucinol

units.[3] Its core structure is that of eckol, which is distinguished by a dibenzodioxin ring

system, with an additional phloroglucinol moiety attached at the 7-position.[4]

Systematic Nomenclature and Identifiers

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1251617?utm_src=pdf-interest
https://www.researchgate.net/figure/Eckol-type-phlorotannins_fig8_236207210
https://pmc.ncbi.nlm.nih.gov/articles/PMC5334629/
https://www.researchgate.net/figure/Eckol-type-phlorotannins_fig8_236207210
https://pmc.ncbi.nlm.nih.gov/articles/PMC5334629/
https://www.benchchem.com/product/b1251617?utm_src=pdf-body
https://www.benchchem.com/product/b1251617?utm_src=pdf-body
https://www.benchchem.com/product/b1251617?utm_src=pdf-body
https://www.oatext.com/phlorotannins-and-a-sterol-isolated-from-a-brown-alga-ecklonia-maxima-and-their-cytotoxic-activity-against-selected-cancer-cell-lines-hela-h157-and-mcf7.php
https://pubchem.ncbi.nlm.nih.gov/compound/7-Phloroeckol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The systematic IUPAC name for 7-Phloroeckol is 4-(3,5-dihydroxyphenoxy)-8-(2,4,6-

trihydroxyphenoxy)dibenzo-p-dioxin-1,3,6-triol.[4][5] For ease of reference in scientific literature

and databases, it is commonly referred to as 7-Phloroeckol.

Identifier Value

IUPAC Name
4-(3,5-dihydroxyphenoxy)-8-(2,4,6-

trihydroxyphenoxy)dibenzo-p-dioxin-1,3,6-triol

CAS Number 662165-35-7

Chemical Formula C₂₄H₁₆O₁₂

Molecular Weight 496.37 g/mol

SMILES

C1=C(C=C(C=C1O)OC2=C(C=C(C3=C2OC4=

C(C=C(C=C4O3)OC5=C(C=C(C=C5O)O)O)O)

O)O)O

Two-Dimensional Chemical Structure
The 2D structure of 7-Phloroeckol illustrates the connectivity of the four phloroglucinol units,

highlighting the central dibenzo-p-dioxin core and the ether linkages.

Caption: 2D chemical structure of 7-Phloroeckol.

Spectroscopic Characterization and Structural
Elucidation
The definitive structure of 7-Phloroeckol has been elucidated and confirmed through a

combination of modern spectroscopic techniques, primarily Nuclear Magnetic Resonance

(NMR) spectroscopy and Mass Spectrometry (MS).

NMR Spectroscopy
¹H and ¹³C NMR spectroscopy are instrumental in determining the complex structure of

phlorotannins. The ¹³C NMR spectrum of 7-Phloroeckol is particularly informative, showing

signals for eight non-substituted and sixteen oxygen-bearing aromatic carbons.[3] The

chemical shifts in the ¹³C NMR spectrum of 7-Phloroeckol are very similar to those of its
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parent compound, eckol, with the key difference being the downfield shift of the signals for

carbons C-7 and C-9a.[3] This downfield shift is indicative of the substitution of the additional

phloroglucinol moiety at the C-7 position.[3]

Table of Key ¹³C NMR Chemical Shifts (in DMSO-d₆):

Carbon Atom Chemical Shift (δ, ppm)

1 145.2

2 102.0

3 150.8

4 98.6

4a 142.9

5a 123.0

6 153.2

7 150.7

8 94.8

9 150.8

9a 125.4

1' 158.5

2', 6' 95.0

3', 5' 160.6

4' 94.4

1'' 137.9

2'', 6'' 123.0

3'', 5'' 150.8

4'' 94.8
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Note: The chemical shifts are approximate and can vary slightly depending on the solvent and

experimental conditions.

Mass Spectrometry
High-resolution mass spectrometry (HRMS) is crucial for determining the elemental

composition and confirming the molecular weight of 7-Phloroeckol. The experimentally

determined mass-to-charge ratio (m/z) from electrospray ionization mass spectrometry (ESI-

MS) corresponds to the calculated molecular formula of C₂₄H₁₆O₁₂.[3]

Isolation and Purification from Natural Sources
7-Phloroeckol is naturally found in several species of brown algae, most notably those of the

Ecklonia genus, such as Ecklonia bicyclis (Arame), Ecklonia stolonifera, and Ecklonia maxima.

[3][5] The isolation of 7-Phloroeckol from these natural sources is a multi-step process

involving extraction and chromatographic purification.

Detailed Experimental Protocol for Isolation
The following protocol is a representative method for the isolation of 7-Phloroeckol from the

brown alga Ecklonia maxima.[3]

Step 1: Extraction

Freeze-dry the collected seaweed material to remove water.

Extract the dried and powdered seaweed (e.g., 300 g) three times with 80% methanol

(MeOH) at room temperature.

Filter the mixture and evaporate the solvent from the combined filtrates under reduced

pressure to obtain a crude methanol extract.

Step 2: Solvent Partitioning

Suspend the crude methanol extract in distilled water.

Perform liquid-liquid partitioning sequentially with solvents of increasing polarity: n-hexane,

dichloromethane (CH₂Cl₂), and ethyl acetate (EtOAc).
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The phlorotannin fraction, including 7-Phloroeckol, will be concentrated in the ethyl acetate

fraction.

Step 3: Chromatographic Purification

Subject the dried ethyl acetate fraction to column chromatography on a silica gel column.

Elute the column with a gradient of ethyl acetate and methanol.

Combine the fractions containing phlorotannins and further purify them using Sephadex LH-

20 column chromatography with ethanol as the eluent.

The final purification of 7-Phloroeckol is achieved by high-performance liquid

chromatography (HPLC) on a C18 column.[3]

Extraction & Partitioning Chromatographic Purification

Dried Ecklonia maxima 80% Methanol Extraction Crude Methanol Extract Solvent Partitioning
(Hexane, CH2Cl2, EtOAc)

Ethyl Acetate Fraction
(Phlorotannin Enriched) Silica Gel Column ChromatographyEtOAc/MeOH gradient Sephadex LH-20 Column ChromatographyEthanol High-Performance Liquid Chromatography (HPLC)C18 column Pure 7-Phloroeckol

Click to download full resolution via product page

Caption: Experimental workflow for the isolation of 7-Phloroeckol.

Biosynthesis of 7-Phloroeckol
The biosynthesis of phlorotannins, including 7-Phloroeckol, originates from the acetate-

malonate pathway.[6] This pathway leads to the formation of the fundamental building block,

phloroglucinol.

Formation of the Phloroglucinol Monomer
The key enzymatic step in phloroglucinol synthesis is catalyzed by a type III polyketide

synthase (PKS1).[7] This enzyme facilitates the condensation of three molecules of malonyl-

CoA to produce a triketide intermediate, which then undergoes intramolecular cyclization and

aromatization to yield phloroglucinol.[6]
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Polymerization and Formation of the Eckol Core
The biosynthesis of the complex structure of 7-Phloroeckol proceeds through the oxidative

polymerization of phloroglucinol monomers.[1] The formation of the characteristic dibenzo-p-

dioxin ring system of the eckol core is believed to occur through peroxidase-catalyzed oxidative

coupling reactions. While the precise enzymatic control of these polymerization steps is still

under investigation, it is proposed that radical coupling of phloroglucinol units leads to the

formation of various linkages.

The proposed biosynthetic pathway for 7-Phloroeckol involves the initial formation of an eckol

trimer. This is likely followed by the enzymatic addition of another phloroglucinol unit via an

ether linkage at the C-7 position of the eckol backbone.
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Caption: Proposed biosynthetic pathway of 7-Phloroeckol.
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Chemical Synthesis
As of the latest available scientific literature, a complete total chemical synthesis of 7-
Phloroeckol has not been prominently reported. The complex, highly oxygenated, and

sterically hindered structure of 7-Phloroeckol presents a significant challenge for synthetic

organic chemists. The development of a synthetic route would be a notable achievement and

would provide a valuable tool for further biological and pharmacological studies of this

compound and its analogs.

Conclusion
7-Phloroeckol represents a fascinating example of the complex chemical architectures

produced by marine organisms. Its structure, a tetramer of phloroglucinol with a distinctive

dibenzo-p-dioxin core, has been unequivocally established through modern spectroscopic

methods. The isolation of 7-Phloroeckol from its natural brown algal sources, while

challenging, provides a means to access this potent bioactive compound. The elucidation of its

biosynthetic pathway offers insights into the intricate metabolic processes of marine algae. The

continued study of 7-Phloroeckol and other phlorotannins holds great promise for the

discovery of new therapeutic agents from the vast and largely untapped resources of the

marine environment.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.researchgate.net/figure/Eckol-type-phlorotannins_fig8_236207210
https://pmc.ncbi.nlm.nih.gov/articles/PMC5334629/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5334629/
https://www.oatext.com/phlorotannins-and-a-sterol-isolated-from-a-brown-alga-ecklonia-maxima-and-their-cytotoxic-activity-against-selected-cancer-cell-lines-hela-h157-and-mcf7.php
https://pubchem.ncbi.nlm.nih.gov/compound/7-Phloroeckol
https://en.wikipedia.org/wiki/7-Phloroeckol
https://www.researchgate.net/figure/Phlorotannins-biosynthetic-pathway-adapted-from-89_fig9_262499205
https://pmc.ncbi.nlm.nih.gov/articles/PMC3784577/
https://www.benchchem.com/product/b1251617#what-is-the-chemical-structure-of-7-phloroeckol
https://www.benchchem.com/product/b1251617#what-is-the-chemical-structure-of-7-phloroeckol
https://www.benchchem.com/product/b1251617#what-is-the-chemical-structure-of-7-phloroeckol
https://www.benchchem.com/product/b1251617#what-is-the-chemical-structure-of-7-phloroeckol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1251617?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1251617?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

